Cas no 2680598-69-8 (2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 2680598-69-8
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5621170
• PubChem ID: 165925438
• Update Time: 2025-06-07

2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• 2680598-69-8
• EN300-28295369
• 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid

• Inchi： 1S/C17H19N3O4/c1-3-11-24-17(23)20(12-13-7-5-4-6-8-13)15(16(21)22)14-9-10-18-19(14)2/h3-10,15H,1,11-12H2,2H3,(H,21,22)
• InChI Key： MAAWBYSDPXNTTB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC1C=CC=CC=1)C(C(=O)O)C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid

Introduction to 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 2680598-69-8)

2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, identified by its CAS number 2680598-69-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzyl group, a prop-2-en-1-yloxy moiety, an amino carbonyl functionality, and a 1-methyl-1H-pyrazole ring. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The benzyl(prop-2-en-1-yloxy)carbonylamino part of the molecule plays a crucial role in its potential pharmacological activity. The benzyl group is often employed in medicinal chemistry due to its ability to enhance solubility and metabolic stability, while the prop-2-en-1-yloxy moiety introduces a hydrophobic region that can interact favorably with biological targets. The amino carbonyl group, on the other hand, is a key feature in many bioactive molecules, providing a site for hydrogen bonding and other non-covalent interactions that are essential for binding to biological receptors.

The presence of the 1-methyl-1H-pyrazol-5-yl substituent adds another layer of complexity to the molecule. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 1-methyl substitution at the 1-position of the pyrazole ring enhances its stability and bioavailability, making it an attractive scaffold for drug design. The combination of these structural elements suggests that 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid may exhibit multiple pharmacological effects simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like this one with greater accuracy. By leveraging high-throughput virtual screening and structure-based drug design techniques, scientists have been able to identify promising candidates for further experimental validation. The structural features of 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid make it an ideal candidate for such studies, as it possesses multiple sites for interaction with biological targets.

In addition to its potential as a lead compound in drug discovery, CAS No. 2680598-69-8 may also find applications in synthetic chemistry and chemical biology. Its unique structural framework provides a rich platform for chemical modifications, allowing researchers to explore new derivatives with tailored properties. For instance, the introduction of fluorine or chlorine atoms at strategic positions could enhance its metabolic stability or improve its binding affinity to biological targets.

The synthesis of 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol-5-yl)acetic acid is another area of interest for synthetic chemists. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and enzymatic catalysis, have been employed to streamline the synthesis process. These methods not only improve efficiency but also minimize waste production, aligning with the principles of green chemistry.

Recent studies have highlighted the importance of understanding the mechanisms of action of bioactive molecules at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of small molecules to biological targets. For CAS No. 2680598-69-8, such studies could provide valuable insights into how it interacts with its intended targets and how these interactions contribute to its biological activity.

The pharmaceutical industry is constantly seeking novel compounds that can address unmet medical needs. 2-{benzyl(prop-2-en-1-yloxy)carbonylamino}-2-(1-methyl-1H-pyrazol -5 -yl)acetic acid, with its unique structural features and potential biological activities, represents a promising candidate for further development. Its exploration could lead to the discovery of new therapeutic agents that offer improved efficacy and safety profiles compared to existing treatments.

In conclusion,CAS No. 2680598 -69 -8 is a fascinating compound with significant potential in pharmaceutical research and development. Its intricate structure and diverse functional groups make it an attractive scaffold for drug design, while its potential applications in synthetic chemistry and chemical biology add further value. As research in this area continues to advance, 2-{benzyl(prop - - en - - - - yloxy ) carb on yl am ino } - - { - ( - - - ) } acetic acid is poised to play an important role in shaping the future of medicine.